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Compound of Interest

Compound Name:
3-amino-N-ethylpyridine-2-

sulfonamide

Cat. No.: B13213116

Get Quote

Executive Summary & Chemical Identity[1]
The transition from the parent compound (3-aminopyridine-2-sulfonamide) to its N-ethyl

derivative represents a fundamental shift in pharmacological potential. While the parent

compound retains the classic primary sulfonamide motif required for zinc-binding

metalloenzyme inhibition, the N-ethyl derivative acts primarily as a lipophilic scaffold or inactive

control in enzymatic assays, while offering distinct solubility profiles for chemical synthesis.
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Feature Parent Compound N-Ethyl Derivative

IUPAC Name 3-aminopyridine-2-sulfonamide
3-amino-N-ethylpyridine-2-

sulfonamide

CAS Number 94527-46-5 1691931-41-5

Core Moiety
Primary Sulfonamide (

)

Secondary Sulfonamide (

)

Primary Activity
High (Carbonic Anhydrase

Inhibition)
Negligible/Low (CA Inhibition)

Lipophilicity Low (Polar) Moderate (Increased LogP)

Physicochemical & Structural Profile[1][3][4][5]
The introduction of the ethyl group at the sulfonamide nitrogen fundamentally alters the

electronic and steric environment of the molecule.
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Property Parent Compound N-Ethyl Derivative
Impact of
Modification

Molecular Weight 173.19 g/mol 201.25 g/mol

Slight increase;

negligible effect on

steric bulk outside

binding pocket.

cLogP (Predicted) ~0.3 - 0.5 ~1.1 - 1.3

Key Difference: Ethyl

group increases

membrane

permeability and

solubility in organic

solvents.

H-Bond Donors

2 (Sulfonamide

) + 2 (Amine

)

1 (Sulfonamide

) + 2 (Amine

)

Loss of one donor

reduces water

solubility but may

improve BBB

penetration.

pKa (Sulfonamide) ~9.5 - 10.0 > 11.0

The N-ethyl

substitution reduces

the acidity of the

sulfonamide proton,

making it harder to

ionize at physiological

pH.

Structural Mechanism: The Zinc Trap
The parent compound features a primary sulfonamide group. In biological systems, specifically

Carbonic Anhydrases (CAs), the nitrogen atom of the ionized sulfonamide (

) coordinates directly to the Zinc ion (

) in the enzyme's active site.
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Parent: The protons on the nitrogen are small enough to allow deep penetration into the

active site.

N-Ethyl: The ethyl group creates steric hindrance, preventing the sulfonamide nitrogen from

approaching the Zinc ion. Furthermore, the alkyl group reduces the acidity, preventing the

formation of the anion required for binding.

Biological Activity Profile
A. Carbonic Anhydrase Inhibition (CAI)
This is the most critical pharmacological distinction.

Parent Compound (Active):

Acts as a classical Type-II CA inhibitor.

Mechanism: The deprotonated sulfonamide nitrogen binds

, displacing the zinc-bound water molecule/hydroxide ion, thereby halting the catalytic
hydration of

.

Data Support: Primary aromatic sulfonamides typically exhibit

values in the nanomolar range (10–100 nM) against hCA II.

N-Ethyl Derivative (Inactive/Weak):

Activity: Generally inactive (

) or orders of magnitude less potent.

Utility: Often used as a negative control in SAR studies to prove that the observed activity

of the parent is indeed due to Zinc binding and not off-target effects.

B. Synthetic Utility & Intermediate Use
The N-ethyl derivative is frequently utilized not as a final drug, but as a robust intermediate:
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Solubility Handler: The ethyl group improves solubility in DCM or EtOAc during multi-step

synthesis of complex pyridyl systems (e.g., Torasemide analogs).

Protection Strategy: While not a traditional protecting group, N-alkylation prevents the

sulfonamide from interfering in metal-catalyzed cross-coupling reactions (e.g., Suzuki-

Miyaura) on the pyridine ring.

Visualization of Signaling & SAR
The following diagram illustrates the divergent pathways of these two compounds: the Parent's

interaction with the Zinc active site versus the N-Ethyl derivative's steric exclusion.

Parent Compound
(-SO2NH2)

Zinc Coordination
(Displaces H2O)

 Ionization (NH-) 

N-Ethyl Derivative
(-SO2NHEt)

Steric Clash
(No Coordination)

 Steric Bulk (Ethyl) 

Target: Carbonic Anhydrase
(Zn2+ Active Site)

Enzymatic INHIBITION
(Ki ~ nM range)

No Activity / Negative Control
(Ki > 10 µM)

 High Affinity 

 Blocked Access 

Click to download full resolution via product page

Caption: SAR Pathway showing the critical role of the primary sulfonamide in Zinc coordination

vs. steric exclusion by the N-ethyl group.

Experimental Protocols
To validate the differences described above, the following protocols are recommended.

Experiment A: Carbonic Anhydrase Inhibition Assay
(Stopped-Flow)
Objective: Quantify the loss of potency due to N-ethylation.

Reagents:

Enzyme: Recombinant hCA II (Sigma-Aldrich).
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Substrate: 4-Nitrophenyl acetate (4-NPA) or

(for hydration assay).

Buffer: 20 mM HEPES, pH 7.5, 20 mM

.

Preparation:

Dissolve Parent and N-Ethyl Derivative in DMSO (stock 10 mM).

Prepare serial dilutions (100

to 0.1 nM).

Procedure:

Incubate enzyme (100 nM) with inhibitor solution for 15 min at 25°C.

Add substrate (4-NPA, 500

).

Monitor absorbance at 400 nm (formation of 4-nitrophenolate) using a spectrophotometer.

Data Analysis:

Plot % Inhibition vs. Log[Concentration].

Calculate

using non-linear regression (GraphPad Prism).

Expected Result: Parent

10–50 nM; N-Ethyl

10,000 nM.
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Experiment B: Synthesis of N-Ethyl Derivative
(Validation)
Objective: Synthesize the derivative from the parent to confirm chemical accessibility.

Starting Material: 3-aminopyridine-2-sulfonamide (1.0 eq).

Reagents: Ethyl iodide (1.1 eq),

(2.0 eq), DMF (solvent).

Step-by-Step:

Dissolve starting material in dry DMF under Argon.

Add

and stir for 30 min to deprotonate the sulfonamide.

Add Ethyl iodide dropwise at 0°C.

Allow to warm to RT and stir for 12 hours.

Quench: Pour into ice water. Extract with EtOAc.

Purification: Silica gel chromatography (Hexane:EtOAc).

Validation:

Confirm via 1H NMR: Look for triplet (~1.1 ppm) and quartet (~3.0 ppm) corresponding to

the ethyl group.

Confirm loss of one broad NH singlet compared to parent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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